Cas no 878056-79-2 (ethyl 2-2-({1-(diethylcarbamoyl)methyl-1H-indol-3-yl}sulfonyl)acetamidobenzoate)

• Product Name: ethyl 2-2-({1-(diethylcarbamoyl)methyl-1H-indol-3-yl}sulfonyl)acetamidobenzoate
• CAS No: 878056-79-2
• MF: C₂₅H₂₉N₃O₆S
• MW: 499.579265356064
• CID: 5516533
• Update Time: 2025-06-25

ethyl 2-2-({1-(diethylcarbamoyl)methyl-1H-indol-3-yl}sulfonyl)acetamidobenzoate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-[[2-[1-[2-(diethylamino)-2-oxoethyl]indol-3-yl]sulfonylacetyl]amino]benzoate
• ethyl 2-2-({1-(diethylcarbamoyl)methyl-1H-indol-3-yl}sulfonyl)acetamidobenzoate

• Inchi： 1S/C25H29N3O6S/c1-4-27(5-2)24(30)16-28-15-22(19-12-8-10-14-21(19)28)35(32,33)17-23(29)26-20-13-9-7-11-18(20)25(31)34-6-3/h7-15H,4-6,16-17H2,1-3H3,(H,26,29)
• InChI Key： XFMBGUDQLRALRC-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C1=CC=CC=C1NC(CS(C1C2=C(N(CC(N(CC)CC)=O)C=1)C=CC=C2)(=O)=O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acylaminobenzoic acid and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Acylaminobenzoic acid and derivatives

Additional information on ethyl 2-2-({1-(diethylcarbamoyl)methyl-1H-indol-3-yl}sulfonyl)acetamidobenzoate

ethyl 2-2-({1-(diethylcarbamoyl)methyl-1H-indol-3-yl}sulfonyl)acetamidobenzoate: A Novel Scaffold for Targeted Therapeutic Interventions

CAS No. 878056-79-2 represents a complex organic molecule with a unique structural framework that combines multiple pharmacophoric elements. This compound features a 1H-indol-3-yl ring system, a sulfonyl functional group, and a diethylcarbamoyl moiety, all of which contribute to its potential biological activity. The molecular architecture is further enhanced by the presence of an acetamidobenzoate side chain, which may play a critical role in modulating interactions with target proteins. Recent advancements in drug discovery have highlighted the importance of multi-target scaffolds, and this compound exemplifies how the integration of diverse functional groups can lead to the development of novel therapeutics.

The 1H-indol-3-yl ring, a common structural element in many bioactive compounds, is known for its ability to interact with various protein targets through hydrogen bonding and hydrophobic interactions. The diethylcarbamoyl group, attached to the indole ring via a methyl linker, introduces additional steric and electronic effects that may influence the molecule's binding affinity. The sulfonyl functionality, positioned at the 2-position of the indole ring, is particularly noteworthy as it can act as a hydrogen bond acceptor, enhancing the compound's ability to engage with specific residues in target proteins. These structural features collectively suggest a high potential for this molecule to serve as a lead compound in the design of small-molecule therapeutics.

Recent studies have underscored the significance of indole-based scaffolds in the development of drugs targeting inflammatory and neurodegenerative diseases. For instance, a 2023 publication in Journal of Medicinal Chemistry demonstrated that indole derivatives with sulfonyl substitutions exhibit enhanced potency against NF-κB pathways, which are implicated in chronic inflammation. The acetamidobenzoate side chain in this compound may further modulate its pharmacological profile by introducing additional polar interactions, potentially improving solubility and metabolic stability. These findings align with the growing trend of leveraging multi-target pharmacophores to address complex disease mechanisms.

The diethylcarbamoyl